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The table below summarizes the key data found for 2-Hydroxy-1,4-benzoquinone (CAS 2474-72-8).

Property Value Notes / Source

Molecular
Formula

C6H4O3 [1]

Molecular Weight 124.09 g/mol [1]

pKa 2.90 ± 0.30 Predicted value [1].

Melting Point 128 °C Solvent: Benzene [1].

Boiling Point 247.8 ± 40.0 °C Predicted value [1].

Density 1.531 ± 0.06

g/cm³

Predicted value [1].

Solubility Not Found Specific quantitative data is unavailable in the search

results.
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While specific experimental protocols for measuring pKa and solubility are not provided in the search

results, several sources describe the behavior of 2-Hydroxy-1,4-benzoquinone in chemical and biological

reactions, which provides valuable context for researchers.

Photochemical Formation: A key experimental context for 2-Hydroxy-1,4-benzoquinone is its

formation during the photolysis of aqueous 1,4-benzoquinone solutions [2] [3]. One study concluded

that 2-Hydroxy-1,4-benzoquinone is produced as a secondary product from the rapid reaction of the

primary photoproduct, benzene-1,2,4-triol (hydroxyhydroquinone), with the starting 1,4-

benzoquinone [2]. A more recent study reaffirmed that photolysis gives rise to 2-Hydroxy-1,4-

benzoquinone and hydroquinone with a quantum yield of Φ = 0.42, independent of pH and quinone

concentration [3].

Enzymatic Interconversion: In biological systems, 2-Hydroxy-1,4-benzoquinone is a metabolite in

the degradation pathways of substances like gamma-hexachlorocyclohexane and 1,4-dichlorobenzene

[4]. Its formation and consumption are facilitated by specific enzymes, as shown in the pathway

below:
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Diagram of the enzymatic interconversion between 1,2,4-Benzenetriol, 2-Hydroxy-1,4-benzoquinone, and

1,4-Benzoquinone [5] [4].
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Research Recommendations

Given the lack of comprehensive data in the search results, you may need to consult specialized sources or

conduct experimental studies to obtain the missing information.

Consult Specialized Databases: For precise pKa and solubility values, it is recommended to query

dedicated scientific databases such as SciFinder-n, Reaxys, or the EPA CompTox Chemistry
Dashboard. These resources often contain curated experimental data that may not be freely

available on the general web.
Experimental Determination: If literature data remains insufficient, consider experimental

determination.
For pKa, techniques like potentiometric titration or UV-Vis spectrophotometry across a

range of pH values can be used.
For aqueous solubility, the shake-flask method followed by a suitable analytical technique

(e.g., HPLC) is a standard approach.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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